Cas no 1353876-50-2 (tert-butyl N-(1S)-3-oxo-1-(pyridin-3-yl)propylcarbamate)

• Product Name: tert-butyl N-(1S)-3-oxo-1-(pyridin-3-yl)propylcarbamate
• CAS No: 1353876-50-2
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 5886964
• PubChem ID: 87516887
• Update Time: 2025-05-19

tert-butyl N-(1S)-3-oxo-1-(pyridin-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-3-oxo-1-(pyridin-3-yl)propylcarbamate
• SCHEMBL3371141
• tert-butyl N-[(1S)-3-oxo-1-(pyridin-3-yl)propyl]carbamate
• EN300-1164835
• 1353876-50-2

• Inchi： 1S/C13H18N2O3/c1-13(2,3)18-12(17)15-11(6-8-16)10-5-4-7-14-9-10/h4-5,7-9,11H,6H2,1-3H3,(H,15,17)/t11-/m0/s1
• InChI Key： LOCFPVXRQNRFJJ-NSHDSACASA-N
• SMILES： O(C(N[C@H](C1C=NC=CC=1)CC=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on tert-butyl N-(1S)-3-oxo-1-(pyridin-3-yl)propylcarbamate

Introduction to Tert-butyl N-(1S)-3-oxo-1-(pyridin-3-yl)propylcarbamate (CAS No. 1353876-50-2)

Ter-butyl N-(1S)-3-oxo-1-(pyridin-3-yl)propylcarbamate, with the CAS number 1353876-50-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity and has been the subject of numerous studies aimed at elucidating its mechanisms of action and therapeutic applications.

The structure of tert-butyl N-(1S)-3-oxo-1-(pyridin-3-yl)propylcarbamate features a tert-butyl group, which is a common moiety in pharmaceuticals due to its ability to enhance metabolic stability and binding affinity. The presence of the (1S)-configuration indicates a specific stereochemical arrangement that can significantly influence the compound's biological properties. The pyridin-3-yl group, on the other hand, is known for its ability to interact with various biological targets, making this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential therapeutic benefits. Carbamates are known for their versatility in drug design, often serving as intermediates in the synthesis of more complex molecules. The specific arrangement of atoms in tert-butyl N-(1S)-3-oxo-1-(pyridin-3-yl)propylcarbamate suggests that it may exhibit unique interactions with biological targets, which could lead to new treatments for various diseases.

One of the most exciting areas of research involving this compound is its potential application in the treatment of neurological disorders. Studies have shown that carbamate derivatives can modulate neurotransmitter systems, which could make them effective in managing conditions such as epilepsy and Alzheimer's disease. The pyridin-3-yl group, in particular, has been identified as a key component that can enhance binding to specific receptors in the brain, potentially leading to more targeted and effective therapies.

Another area where tert-butyl N-(1S)-3-oxo-1-(pyridin-3-yl)propylcarbamate shows promise is in the field of anti-inflammatory drug development. Inflammation is a complex biological process that is involved in numerous diseases, and finding new ways to modulate it is crucial for developing effective treatments. Preliminary studies suggest that this compound may have anti-inflammatory properties by interacting with inflammatory pathways and reducing the production of pro-inflammatory cytokines.

The synthesis of tert-butyl N-(1S)-3-oxo-1-(pyridin-3-yl)propylcarbamate is a challenging but well-studied process. Researchers have developed several synthetic routes that allow for high yields and purity, making it feasible to produce sufficient quantities for both laboratory research and potential clinical trials. The use of chiral auxiliaries during synthesis ensures the retention of the (1S)-configuration, which is critical for maintaining the compound's biological activity.

In conclusion, tert-butyl N-(1S)-3-oxo-1-(pyridin-3-yl)propylcarbamate (CAS No. 1353876-50-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structure and biological activity make it an attractive candidate for further research into treating neurological disorders and inflammation-related conditions. As our understanding of its mechanisms of action continues to grow, so too will its potential as a therapeutic agent.